Cas no 20029-34-9 ( )

• Product Name: &nbsp
• CAS No: 20029-34-9
• MF: C₄H₅N₃NaO₂S
• MW: 182.156169652939
• CID: 908879
• PubChem ID: 54610081
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• sodium,2-methyl-6-sulfanylidene-1,2,4-triazinane-3,5-dione
• NSC107685
• NSC-107685
• 20029-34-9
• DTXSID70715098
• sodium;2-methyl-6-sulfanylidene-1,2,4-triazinane-3,5-dione
•  

• Inchi： 1S/C4H5N3O2S.Na/c1-7-4(9)5-2(8)3(10)6-7;/h1H3,(H,6,10)(H,5,8,9);/q;+1
• InChI Key： WPOXWZZQUIERJT-UHFFFAOYSA-N
• SMILES： S=C1C(NC(N(C)N1)=O)=O.[Na+]

Computed Properties

• Exact Mass: 159.01035
• Monoisotopic Mass: 182.00001687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 215
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.5Ų

Experimental Properties

• PSA: 61.44
• LogP: -0.86880